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Compound of Interest

Compound Name: o-Toluic acid-13C

Cat. No.: B15557218 Get Quote

An In-depth Technical Guide to o-Toluic Acid-13C

For researchers, scientists, and professionals in drug development, the use of stable isotope-

labeled compounds is crucial for accurate quantification in complex biological matrices. This

technical guide provides comprehensive information on o-Toluic acid-13C, a stable isotope-

labeled derivative of o-Toluic acid, focusing on its chemical properties and its application as an

internal standard in analytical methodologies.

Core Compound Data
o-Toluic acid-13C is a labeled form of o-Toluic acid (2-methylbenzoic acid) where one carbon

atom has been replaced with the heavy isotope, carbon-13. This isotopic labeling makes it an

ideal internal standard for mass spectrometry-based quantification of unlabeled o-Toluic acid.

Physicochemical Properties
The key quantitative data for o-Toluic acid-13C, specifically the carboxyl-13C labeled variant,

are summarized in the table below. For comparison, the properties of the unlabeled o-Toluic

acid are also provided.
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Property
o-Toluic Acid-13C
(carboxyl-13C)

o-Toluic Acid (unlabeled)

CAS Number 70838-82-3[1][2][3] 118-90-1[1]

Molecular Formula ¹³CC₇H₈O₂ C₈H₈O₂[4][5]

Molecular Weight 137.141 - 137.16 g/mol [1][2] 136.15 g/mol [4][5]

Synonyms
2-Methylbenzoic-carboxy-13C

acid
2-Methylbenzoic acid[1][6]

Isotopic Enrichment 99 atom % 13C[1][2] Not Applicable

Application in Quantitative Analysis
The primary application of o-Toluic acid-13C is as an internal standard for quantitative

analysis, particularly in techniques like gas chromatography-mass spectrometry (GC-MS) and

liquid chromatography-mass spectrometry (LC-MS)[7]. Stable isotope-labeled internal

standards are considered the gold standard in quantitative mass spectrometry because they

have nearly identical chemical and physical properties to the analyte of interest. This allows

them to co-elute chromatographically and experience similar ionization efficiency, which

corrects for variations in sample preparation and instrument response.

Experimental Workflow: Use as an Internal Standard in
LC-MS
The following section outlines a typical experimental workflow for using o-Toluic acid-13C as

an internal standard for the quantification of o-Toluic acid in a biological sample.

Sample Preparation LC-MS/MS Analysis Data Processing

Biological Sample
(e.g., Plasma, Urine)

Spike with
o-Toluic Acid-13C
(Internal Standard)

1 Analyte Extraction
(e.g., LLE, SPE)

2 Evaporation & 
Reconstitution

3 Inject into
LC-MS/MS System

4 Chromatographic
Separation

5 Mass Spectrometric
Detection (MRM)

6 Peak Integration
(Analyte & IS)

7 Calculate Peak Area
Ratio (Analyte/IS)

8 Quantification using
Calibration Curve

9
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Caption: Workflow for quantitative analysis using a stable isotope-labeled internal standard.

Experimental Protocol Details:

Sample Spiking: A known concentration of o-Toluic acid-13C (internal standard, IS) is added

to the biological sample containing the unknown quantity of o-Toluic acid (analyte).

Extraction: The analyte and the IS are extracted from the sample matrix using an appropriate

technique such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE).

Concentration: The extract is often evaporated to dryness and then reconstituted in a smaller

volume of a suitable solvent to concentrate the analytes.

LC-MS/MS Analysis: The reconstituted sample is injected into an LC-MS/MS system. The

analyte and IS, being chemically similar, will have very close retention times during

chromatographic separation.

Detection: In the mass spectrometer, specific precursor-to-product ion transitions are

monitored for both the analyte and the IS (Multiple Reaction Monitoring, MRM). Due to the

mass difference, they are easily distinguishable.

Data Analysis: The peak areas of the analyte and the IS are integrated. A ratio of the analyte

peak area to the IS peak area is calculated. This ratio is then used to determine the

concentration of the analyte by plotting it against a calibration curve prepared with known

concentrations of the analyte and a constant concentration of the IS.

As o-Toluic acid-13C is primarily a tool for analytical chemistry, it is not associated with

specific signaling pathways. Its role is to act as a xenobiotic metabolite tracer[7]. The logical

diagram below illustrates its relationship in the context of its application.
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Caption: Logical relationship of o-Toluic acid-13C as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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